Cas no 2639378-47-3 (rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis)

• Product Name: rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis
• CAS No: 2639378-47-3
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• MDL: MFCD33549736
• CID: 5680078
• PubChem ID: 155970741
• Update Time: 2025-07-13

rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis Chemical and Physical Properties

Names and Identifiers

• rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine
• EN300-26676134
• 2639378-47-3
• rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis

• MDL： MFCD33549736
• Inchi： 1S/C17H27N3O2/c1-12-5-4-10-20(15(12)8-3-9-18)17(21)14-11-16(22-19-14)13-6-2-7-13/h11-13,15H,2-10,18H2,1H3/t12-,15-/m1/s1
• InChI Key： JDUOHXJWEQNXCM-IUODEOHRSA-N
• SMILES： O1C(=CC(C(N2CCC[C@@H](C)[C@H]2CCCN)=O)=N1)C1CCC1

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.4Ų

Additional information on rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis

Research Brief on rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis (CAS: 2639378-47-3)

In recent years, the compound rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis (CAS: 2639378-47-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclobutyl-oxazole moiety and a methylpiperidine scaffold, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Recent findings suggest that rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. This has opened up new avenues for its potential use in treating neurodegenerative diseases and chronic inflammatory conditions. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to better understand its binding interactions at the atomic level.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of this compound. The latest protocols emphasize greener and more efficient synthetic routes, reducing the number of steps and improving overall yield. Notably, the use of asymmetric catalysis has been explored to obtain enantiomerically pure forms of the compound, which could enhance its pharmacological profile. These advancements are crucial for scaling up production and ensuring consistent quality for further clinical development.

Preclinical evaluations of rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis have demonstrated encouraging results. In animal models of disease, the compound has shown favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. Moreover, toxicity studies have indicated a reasonable safety profile at therapeutic doses. These findings support the potential transition of this compound into early-phase clinical trials, pending further validation.

Looking ahead, researchers are focusing on several critical aspects to advance the development of this compound. These include structure-activity relationship (SAR) studies to identify more potent analogs, investigation of potential combination therapies, and exploration of novel formulations to improve drug delivery. The unique chemical structure of rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis continues to inspire innovative research directions in medicinal chemistry and drug discovery.

In conclusion, the current body of research on rac-3-(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-ylpropan-1-amine, cis (CAS: 2639378-47-3) presents a compelling case for its therapeutic potential. While challenges remain in its development pathway, the compound represents an exciting opportunity in the search for novel treatments for complex diseases. Continued investment in research and collaboration across academic and industrial sectors will be essential to fully realize its clinical promise.